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Paederoside Paederoside [2-Oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]undeca-1(10),5-dien-6-yl]methyl methylsulfanylformate is a natural product found in Paederia and Lasianthus with data available.
Brand Name: Vulcanchem
CAS No.: 20547-45-9
VCID: VC21211408
InChI: InChI=1S/C18H22O11S/c1-30-18(24)26-4-6-2-8-11-7(15(23)27-8)5-25-16(10(6)11)29-17-14(22)13(21)12(20)9(3-19)28-17/h2,5,8-14,16-17,19-22H,3-4H2,1H3
SMILES: CSC(=O)OCC1=CC2C3C1C(OC=C3C(=O)O2)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula: C18H22O11S
Molecular Weight: 446.4 g/mol

Paederoside

CAS No.: 20547-45-9

Cat. No.: VC21211408

Molecular Formula: C18H22O11S

Molecular Weight: 446.4 g/mol

* For research use only. Not for human or veterinary use.

Paederoside - 20547-45-9

Specification

Description [2-Oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]undeca-1(10),5-dien-6-yl]methyl methylsulfanylformate is a natural product found in Paederia and Lasianthus with data available.
CAS No. 20547-45-9
Molecular Formula C18H22O11S
Molecular Weight 446.4 g/mol
IUPAC Name [2-oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]undeca-1(10),5-dien-6-yl]methyl methylsulfanylformate
Standard InChI InChI=1S/C18H22O11S/c1-30-18(24)26-4-6-2-8-11-7(15(23)27-8)5-25-16(10(6)11)29-17-14(22)13(21)12(20)9(3-19)28-17/h2,5,8-14,16-17,19-22H,3-4H2,1H3
Standard InChI Key OJISWUQNQQWEND-UHFFFAOYSA-N
Isomeric SMILES CSC(=O)OCC1=C[C@H]2[C@H]3[C@@H]1[C@@H](OC=C3C(=O)O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
SMILES CSC(=O)OCC1=CC2C3C1C(OC=C3C(=O)O2)OC4C(C(C(C(O4)CO)O)O)O
Canonical SMILES CSC(=O)OCC1=CC2C3C1C(OC=C3C(=O)O2)OC4C(C(C(C(O4)CO)O)O)O

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